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Compound of Interest

Compound Name: 2-Iodophenol

Cat. No.: B132878 Get Quote

Essential Safety and Handling Guide for 2-
Iodophenol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Iodophenol in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

use of this chemical.

Chemical Safety and Hazard Information
2-Iodophenol is a hazardous substance that requires careful handling to prevent exposure. It

is harmful if swallowed, inhaled, or comes into contact with skin.[1][2][3][4] It is known to cause

serious eye irritation, skin irritation, and may lead to respiratory irritation.[1][2][3][4]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-Iodophenol.
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Property Value Citation(s)

Molecular Formula C₆H₅IO [1][2]

Molecular Weight 220.01 g/mol [1][2]

Appearance
Brown-white-cream to light

brown solid
[1]

Melting Point 37 - 43 °C (98.6 - 109.4 °F) [2]

Boiling Point 186 - 187 °C (366.8 - 368.6 °F) [2]

Flash Point > 95 °C (> 203.00 °F) [1]

Incompatibilities Strong oxidizing agents [1][2]

Hazardous Decomposition

Irritating and toxic fumes and

gases, including carbon

monoxide, carbon dioxide, and

hydrogen iodide.

[1][2][5]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is mandatory for the safe handling of 2-
Iodophenol.

Engineering Controls and Preparation
Ventilation: All handling of 2-Iodophenol must be conducted inside a certified chemical fume

hood to minimize inhalation exposure.[2][5]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in proper working order.[6]

Spill Kit: A spill kit containing appropriate absorbent materials should be available in the

immediate work area.

Personal Protective Equipment (PPE)
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A comprehensive PPE regimen is required to prevent skin, eye, and respiratory exposure.

Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face

protection regulations (29 CFR 1910.133) or European Standard EN166.[5] A face shield

should be worn in situations where splashing is a possibility.[7]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves, such as nitrile rubber.[2][3] Gloves

must be inspected before use.[3]

Protective Clothing: A lab coat, long-sleeved garments, and closed-toe shoes are

mandatory.[8] For tasks with a higher risk of splash, a chemical-resistant apron made of

butyl rubber or neoprene is recommended.[8]

Respiratory Protection: If there is a risk of generating dust or if work is performed outside a

fume hood, a respirator is required.[1][5] A respiratory protection program compliant with

OSHA 29 CFR 1910.134 or European Standard EN 149 must be followed.[1][5] A dust mask

(type N95 or equivalent) can be used for solid particulates.

Chemical Handling Protocol
Avoid Contamination: Avoid breathing any dust, vapor, mist, or gas from 2-Iodophenol.[1][5]

Direct contact with the skin and eyes must be prevented.[1][5]

Weighing and Transfer:

Perform all weighing and transfers within a chemical fume hood.

Use a spatula for handling the solid material to minimize dust generation.

Keep the container tightly closed when not in use.[1][5]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling is complete.[5]

Spill and Emergency Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://m.chemicalbook.com/ProductMSDSDetailCB4130718_EN.htm
https://www.petrochemistry.eu/wp-content/uploads/2020/06/DO_DONT_PHENOL_2020_EN.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11490144&countryCode=GB&language=en
https://www.sodiumiodide.net/msds/2-Iodophenol%20MSDS.pdf
https://www.sodiumiodide.net/msds/2-Iodophenol%20MSDS.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://leonidchemicals.net/msds_files/1145877228.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4130718_EN.htm
https://leonidchemicals.net/msds_files/1145877228.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4130718_EN.htm
https://www.benchchem.com/product/b132878?utm_src=pdf-body
https://leonidchemicals.net/msds_files/1145877228.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4130718_EN.htm
https://leonidchemicals.net/msds_files/1145877228.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4130718_EN.htm
https://leonidchemicals.net/msds_files/1145877228.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4130718_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4130718_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Small Spills:

Evacuate the immediate area if necessary.

Wearing appropriate PPE, carefully sweep or vacuum the spilled material.[1][5]

Place the collected material into a suitable, labeled container for hazardous waste

disposal.[1][5]

Personal Exposure:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical

attention.[1]

Skin Contact: Remove all contaminated clothing and shoes immediately.[1] Flush the

affected skin area with plenty of water for at least 15 minutes.[1] Seek medical attention.[1]

Inhalation: Move the individual to fresh air immediately.[1] If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do not induce vomiting. Wash the mouth out with water and seek immediate

medical attention.[1]

Waste Disposal Plan
Hazardous Waste: All unused 2-Iodophenol and any materials contaminated with it (e.g.,

gloves, absorbent pads, containers) are to be considered hazardous waste.[2]

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Disposal: Dispose of all waste in accordance with federal, state, and local environmental

regulations.[1][2] Do not dispose of it down the drain.[2]

Experimental Workflow and Logic Diagram
The following diagram illustrates the logical workflow for the safe handling of 2-Iodophenol,
from initial preparation to final disposal.
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Caption: Workflow for the safe handling of 2-Iodophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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